4-(2-Hydroxyethoxy)-6-methylpyridin-3-ol
Cat. No. B8427091
M. Wt: 169.18 g/mol
InChI Key: XVWKJKGVSUHXPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08551985B2
Procedure details
2-(5-(Methoxymethoxy)-2-methylpyridin-4-yloxy)ethanol (900 mg, 4.22 mmol) was dissolved in ethyl acetate (10 mL), added 4N hydrochloric acid-ethyl acetate solution (10 mL), and the mixture was stirred at room temperature for 5 hours. After the reaction has terminated, under ice-cold conditions, a 4N aqueous solution of sodium hydroxide was used to adjust the reaction solution to pH=8. The reaction solution was concentrated in vacuo. The obtained residue was washed with chloroform/methanol, dried, and as a crude product, 4-(2-hydroxyethoxy)-6-methylpyridin-3-ol (1.2 g) was obtained as a white solid.
Name
2-(5-(Methoxymethoxy)-2-methylpyridin-4-yloxy)ethanol
Quantity
900 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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COC[O:4][C:5]1[C:6]([O:12][CH2:13][CH2:14][OH:15])=[CH:7][C:8]([CH3:11])=[N:9][CH:10]=1.Cl.C(OCC)(=O)C>C(OCC)(=O)C>[OH:15][CH2:14][CH2:13][O:12][C:6]1[CH:7]=[C:8]([CH3:11])[N:9]=[CH:10][C:5]=1[OH:4] |f:1.2|
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Inputs
Step One
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Name
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2-(5-(Methoxymethoxy)-2-methylpyridin-4-yloxy)ethanol
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Quantity
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900 mg
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Type
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reactant
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Smiles
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COCOC=1C(=CC(=NC1)C)OCCO
|
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
|
C(C)(=O)OCC
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
|
Cl.C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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After the reaction has terminated, under ice-cold conditions
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction solution was concentrated in vacuo
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WASH
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Type
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WASH
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|
Details
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The obtained residue was washed with chloroform/methanol
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CUSTOM
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Type
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CUSTOM
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Details
|
dried
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
|
|
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Type
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product
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Smiles
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Name
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Type
|
product
|
|
Smiles
|
OCCOC1=C(C=NC(=C1)C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 168.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
